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Summary of Available Tolinapant Clinical Data

The table below summarizes the key findings from recent clinical trials involving Tolinapant.

Trial Context Phase
Patient
Population

Reported
Efficacy
Outcomes

Key
Survival
Data

Source/Reference

Combination with
Radiotherapy [1]

Early-
phase

10 cisplatin-
ineligible pts

with locally
advanced

HNSCC

70% (7/10 pts)
remained free of

disease at a
median follow-up

of 13.8 months

Median
PFS and

OS not
yet

reported

[1]

Monotherapy in

Advanced
Cancers/Lymphomas

[2]

Phase

1

45 pts with

advanced
solid tumors

or
lymphomas

1 pt with

Cutaneous T-
Cell Lymphoma

had clinically
meaningful

improvement; 10
pts had stable

disease

Median

PFS: 55
days;

Median
OS: 265

days

[2]
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Tolinapant's Mechanism of Action and Experimental
Evidence

Mechanism of Action

Tolinapant (ASTX660) is an oral, non-peptidomimetic antagonist of cellular and X-linked inhibitors of

apoptosis proteins (cIAP1/2 and XIAP) [2]. IAPs are frequently overexpressed in tumor cells, promoting cell

survival and contributing to resistance against chemotherapy and radiotherapy [2]. By inhibiting these

proteins, Tolinapant blocks their pro-survival signals and promotes the induction of apoptosis (programmed

cell death) in cancer cells [2].

This mechanism provides a strong rationale for combining Tolinapant with other cancer treatments like

radiation therapy, as it can counteract the tumor's inherent defenses. A preclinical study on head and neck

cancer models suggested that combining an IAP antagonist with radiation could enhance anti-tumor

immunity [1].

Detailed Experimental Protocols

The following details the methodology from a recent clinical trial combining Tolinapant with definitive

radiotherapy [1]:

Patient Population: The trial enrolled adult patients with locally or locoregionally advanced head and

neck squamous cell carcinoma (HNSCC), both HPV-positive and negative, who were ineligible to
receive cisplatin.

Treatment Regimen:
Radiotherapy: Delivered via intensity-modulated RT (IMRT) or proton therapy to a total dose of

70 Gy in 35 fractions.
Tolinapant: Administered orally at 180 mg/day, given on an every-other-week schedule

concurrently with radiotherapy. A dose de-escalation to 90 mg was permitted for toxicity
management.

Primary Endpoints: The study focused on safety and feasibility, with all patients completing the
planned treatment without requiring dose de-escalation.

Biomarker Analysis: Research blood samples were collected at baseline and during radiotherapy to
assess immunologic changes, specifically measuring levels of activated (CD38+HLA-DR+) CD8+ T
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lymphocytes [1].

Diagram of Tolinapant's Mechanism and Trial Design

To better visualize the drug's mechanism and the structure of the clinical trial discussed, here are two

diagrams created using Graphviz.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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